![molecular formula C16H22O3 B8099589 Methyl 9-oxo-9-phenylnonanoate](/img/structure/B8099589.png)
Methyl 9-oxo-9-phenylnonanoate
Overview
Description
Methyl 9-oxo-9-phenylnonanoate is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anti-inflammatory activities
A study found phenolic compounds with structures similar to Methyl 9-oxo-9-phenylnonanoate, showing modest inhibitory activities in macrophage cells, suggesting potential anti-inflammatory applications (Ren et al., 2021).
Catalytic applications
In another study, compounds structurally related to this compound were used in catalytic processes, indicating its potential use in catalysis (Lieber & Lewis, 1984).
Synthesis of furanoid esters
this compound-like compounds were synthesized from naturally occurring unsaturated fatty esters, suggesting its role in organic synthesis (Jie & Lam, 1977).
Lipid peroxidation studies
Similar compounds have been studied for their role in lipid peroxidation, which is relevant in understanding cellular damage and aging processes (Spickett, 2013).
Immunostimulating and antiviral activities
A derivative of this compound demonstrated immunostimulating and antiviral activities, indicating its potential in pharmaceutical applications (Sysolyatin et al., 2012).
Photocatalysis
A study on photocatalysts for oxidation of alcohols and oxygenation of amines, using compounds similar to this compound, suggests its application in green chemistry (Zhang et al., 2020).
Asymmetric cyclization
this compound derivatives were used in palladium-catalyzed asymmetric cyclization, showing its relevance in stereoselective synthesis (Yamamoto & Tsuji, 1982).
properties
IUPAC Name |
methyl 9-oxo-9-phenylnonanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O3/c1-19-16(18)13-9-4-2-3-8-12-15(17)14-10-6-5-7-11-14/h5-7,10-11H,2-4,8-9,12-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPCMJZKMBFMYOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCCCCCC(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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